Cas no 1073666-33-7 (tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate
• CAS No: 1073666-33-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD24533178
• CID: 5237907
• Update Time: 2025-06-08

tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-cyano-3-methylbutan-2-ylcarbamate
• tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate

• MDL： MFCD24533178
• Inchi： 1S/C11H20N2O2/c1-8(2)9(6-7-12)13-10(14)15-11(3,4)5/h8-9H,6H2,1-5H3,(H,13,14)
• InChI Key： KNWHKVBSGNXETQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CC#N)C(C)C

Additional information on tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate

tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate (CAS No. 1073666-33-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate (CAS No. 1073666-33-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Boc-CN-MeVal, is a protected amino acid derivative that plays a crucial role in the synthesis of various bioactive molecules and pharmaceuticals.

The tert-butyl carbamate group in Boc-CN-MeVal serves as a protecting group for the amino functionality, making it an ideal intermediate for peptide synthesis and other organic transformations. The presence of the cyano group and the methylbutan-2-yl substituent adds complexity and reactivity, which can be harnessed for the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate in various areas of medicinal chemistry. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma.

In another research article from *Organic Letters* (2021), scientists explored the use of Boc-CN-MeVal in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. These peptidomimetics have shown promise in inhibiting protein-protein interactions, a key mechanism in many diseases including cancer and neurodegenerative disorders.

The synthetic versatility of tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. A study published in *Bioorganic & Medicinal Chemistry* (2020) reported that prodrugs derived from Boc-CN-MeVal exhibited enhanced solubility and bioavailability, which are critical factors for effective drug delivery.

Furthermore, the stability and reactivity of tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate make it an attractive choice for use in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify potential lead molecules. This approach has been instrumental in accelerating drug discovery processes, and Boc-CN-MeVal has been successfully incorporated into combinatorial libraries to identify novel compounds with therapeutic potential.

The safety profile of tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility, which are essential characteristics for any compound intended for pharmaceutical applications. These findings have further reinforced its potential as a valuable intermediate in drug development.

In conclusion, tert-butyl N-(1-cyano-3-methylbutan-2-yl)carbamate (CAS No. 1073666-33-7) is a multifaceted compound with significant implications in medicinal chemistry. Its unique structural features, synthetic versatility, and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, Boc-CN-MeVal is poised to play a pivotal role in advancing the field of pharmaceutical science.